Cas no 217798-58-8 (4'-(Cyclohexylsulfamoyl)acetanilide)

• Product Name: 4'-(Cyclohexylsulfamoyl)acetanilide
• CAS No: 217798-58-8
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 3054020
• PubChem ID: 225462
• Update Time: 2025-04-21

4'-(Cyclohexylsulfamoyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-(Cyclohexylsulfamoyl)acetanilide
• UPCMLD0ENAT5705574:001
• N-{4-[(cyclohexylamino)sulfonyl]phenyl}acetamide
• AB00076475-01
• STK043570
• Z45509346
• N-(4-Cyclohexylsulfamoyl-phenyl)-acetamide
• Cambridge id 5243408
• N-[4-(cyclohexylsulfamoyl)phenyl]acetamide
• Oprea1_108627
• 217798-58-8
• NSC14859
• AG-690/09160043
• N~1~-{4-[(CYCLOHEXYLAMINO)SULFONYL]PHENYL}ACETAMIDE
• SR-01000477825-1
• N-[4-(N-Cyclohexylsulfamoyl)phenyl]acetamide
• SR-01000477825
• EU-0043165
• NSC-14859
• CBDivE_014581
• SCHEMBL4067862
• AKOS000490118
• Oprea1_089608

• Inchi： 1S/C14H20N2O3S/c1-11(17)15-12-7-9-14(10-8-12)20(18,19)16-13-5-3-2-4-6-13/h7-10,13,16H,2-6H2,1H3,(H,15,17)
• InChI Key： FTWSPUNZSJSYKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 296.11946368Da
• Monoisotopic Mass: 296.11946368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.7Ų